Cas no 167421-51-4 (3-Furancarboxylic acid,2,5-dihydro-4-methyl-2-oxo-, methyl ester)

• Product Name: 3-Furancarboxylic acid,2,5-dihydro-4-methyl-2-oxo-, methyl ester
• CAS No: 167421-51-4
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 110939
• PubChem ID: 45090251
• Update Time: 2025-04-18

3-Furancarboxylic acid,2,5-dihydro-4-methyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,2,5-dihydro-4-methyl-2-oxo-, methyl ester
• 3-Furancarboxylicacid,2,5-dihydro-4-methyl-2-oxo-,methylester(9CI)
• SCHEMBL12676713
• Methyl 3-methyl-5-oxo-2H-furan-4-carboxylate
• 167421-51-4
• Methyl 4-methyl-2-oxo-2,5-dihydrofuran-3-carboxylate

• Inchi： 1S/C7H8O4/c1-4-3-11-7(9)5(4)6(8)10-2/h3H2,1-2H3
• InChI Key： DPKFVYZUCHXZJU-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC)=C(C)C1)=O

Computed Properties

• Exact Mass: 156.04200
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 0.03270